Cas no 2227868-12-2 (1-propyl-2-5-(trifluoromethyl)furan-2-ylpyrrolidin-3-amine)

• Product Name: 1-propyl-2-5-(trifluoromethyl)furan-2-ylpyrrolidin-3-amine
• CAS No: 2227868-12-2
• MF: C₁₂H₁₇F₃N₂O
• MW: 262.271393537521
• CID: 5978361
• PubChem ID: 165539981
• Update Time: 2025-05-22

1-propyl-2-5-(trifluoromethyl)furan-2-ylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-propyl-2-5-(trifluoromethyl)furan-2-ylpyrrolidin-3-amine
• EN300-1629843
• 1-propyl-2-[5-(trifluoromethyl)furan-2-yl]pyrrolidin-3-amine
• 2227868-12-2

• Inchi： 1S/C12H17F3N2O/c1-2-6-17-7-5-8(16)11(17)9-3-4-10(18-9)12(13,14)15/h3-4,8,11H,2,5-7,16H2,1H3/t8-,11-/m1/s1
• InChI Key： NSDCVBFZWYTQKW-LDYMZIIASA-N
• SMILES： FC(C1=CC=C([C@H]2[C@@H](CCN2CCC)N)O1)(F)F

Computed Properties

• Exact Mass: 262.12929766g/mol
• Monoisotopic Mass: 262.12929766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-propyl-2-5-(trifluoromethyl)furan-2-ylpyrrolidin-3-amine

Comprehensive Overview of 1-propyl-2-5-(trifluoromethyl)furan-2-ylpyrrolidin-3-amine (CAS No. 2227868-12-2)

1-propyl-2-5-(trifluoromethyl)furan-2-ylpyrrolidin-3-amine (CAS No. 2227868-12-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in drug discovery and material science. The presence of a trifluoromethyl group and a furan ring in its structure enhances its potential for diverse applications, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of 1-propyl-2-5-(trifluoromethyl)furan-2-ylpyrrolidin-3-amine combines a pyrrolidine core with a furan moiety and a propyl side chain. This combination imparts unique physicochemical properties, such as improved solubility and stability, which are critical for its performance in various applications. The trifluoromethyl group is particularly noteworthy, as it often enhances the biological activity and metabolic stability of compounds, making them more effective in therapeutic contexts.

In recent years, the demand for fluorinated compounds like 1-propyl-2-5-(trifluoromethyl)furan-2-ylpyrrolidin-3-amine has surged, driven by their applications in pharmaceutical intermediates and agrochemical formulations. Researchers are exploring its potential as a building block for novel drugs, particularly in the development of central nervous system (CNS) agents and anti-inflammatory drugs. The compound's ability to interact with biological targets makes it a promising candidate for further study.

From a synthetic chemistry perspective, 1-propyl-2-5-(trifluoromethyl)furan-2-ylpyrrolidin-3-amine can be synthesized through multi-step organic reactions, including cyclization and functional group transformations. The process often involves the use of catalysts and reagents tailored to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its quality and consistency for research and industrial use.

The market for 1-propyl-2-5-(trifluoromethyl)furan-2-ylpyrrolidin-3-amine is expanding, with key players in the fine chemicals and pharmaceutical sectors investing in its production. Its applications extend beyond medicine, including its use in material science for the development of advanced polymers and coatings. The compound's thermal stability and chemical resistance make it suitable for high-performance materials.

Environmental and safety considerations are paramount when handling 1-propyl-2-5-(trifluoromethyl)furan-2-ylpyrrolidin-3-amine. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. Regulatory compliance with REACH and other international standards ensures its safe production and use.

In conclusion, 1-propyl-2-5-(trifluoromethyl)furan-2-ylpyrrolidin-3-amine (CAS No. 2227868-12-2) represents a valuable compound with broad potential in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and functional groups make it a focal point for ongoing research and development. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing innovation across multiple industries.